Cas no 71302-71-1 (5-(Pyrrolidin-1-yl)pentan-1-amine)

• Product name: 5-(Pyrrolidin-1-yl)pentan-1-amine
• CAS No: 71302-71-1
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• MDL: MFCD00192590
• CID: 548201
• PubChem ID: 7019182

5-(Pyrrolidin-1-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Pyrrolidin-1-yl)pentan-1-amine
• 1-Pyrrolidinepentanamine
• 5-pyrrolidin-1-ylpentan-1-amine
• 5-PYRROLIDINOAMYLAMINE
• 1-Pyrrolidinepentanamine 2HCl
• 5-PYRROLIDIN-1-YLAMYLAMINE
• 5-Pyrrolidino-pentylamin
• 5-pyrrolidino-pentylamine
• 5-(pyrrolidin-1-yl)-pentylamine
• 5-(pyrrolidin-1-yl)pentylamine
• MFCD00192590
• DTXSID00427091
• EN300-223881
• SCHEMBL854695
• SB21941
• P10096
• WCA30271
• CS-0029786
• 71302-71-1
• WGARYFRHBPNMCZ-UHFFFAOYSA-N
• FT-0650941
• AKOS002670925
• DB-007105

• MDL： MFCD00192590
• Inchi： InChI=1S/C9H20N2/c10-6-2-1-3-7-11-8-4-5-9-11/h1-10H2
• InChI Key： WGARYFRHBPNMCZ-UHFFFAOYSA-N
• SMILES： C(CCN)CCN1CCCC1

Computed Properties

• Exact Mass: 156.16300
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 87.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.916±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 233.0±8.0 ºC (760 Torr),
• Flash Point: 88.7±13.6 ºC,
• Refractive Index: 1.483
• Solubility: Dissolution (56 g/l) (25 º C),
• PSA: 29.26000
• LogP: 1.84940

5-(Pyrrolidin-1-yl)pentan-1-amine Security Information

5-(Pyrrolidin-1-yl)pentan-1-amine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 5-(Pyrrolidin-1-yl)pentan-1-amine

5-(Pyrrolidin-1-yl)pentan-1-amine: A Comprehensive Overview

5-(Pyrrolidin-1-yl)pentan-1-amine, also known by its CAS number 71302-71-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research, particularly in the development of novel therapeutic agents. The molecule consists of a pentane backbone with a pyrrolidine ring attached at the fifth position and an amine group at the first position, making it a versatile building block for various chemical reactions.

The synthesis of 5-(Pyrrolidin-1-yl)pentan-1-amine has been optimized through several methodologies, including nucleophilic substitution and reductive amination. These methods have been refined to improve yield and purity, which are critical for its application in drug discovery. Recent studies have highlighted the importance of stereochemistry in this compound, particularly in its role as a chiral auxiliary in asymmetric synthesis.

In terms of physical properties, 5-(Pyrrolidin-1-yl)pentan-1-amine exhibits a melting point of approximately 65°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under different conditions has also been thoroughly investigated, ensuring its reliability in both laboratory and industrial settings.

The biological activity of 5-(Pyrrolidin-1-yl)pentan-1-amine has been extensively studied, particularly in the context of its potential as a drug candidate. Recent research has demonstrated its ability to modulate key enzymes involved in neurological disorders, such as acetylcholinesterase (AChE). This activity suggests its potential application in the treatment of neurodegenerative diseases like Alzheimer's disease. Additionally, studies have shown that this compound exhibits moderate anti-inflammatory properties, further broadening its therapeutic potential.

The application of 5-(Pyrrolidin-1-yl)pentan-1-amine extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have promising applications in gas storage and catalysis, highlighting the compound's versatility across multiple disciplines.

In conclusion, 5-(Pyrrolidin-1-yl)pentan-1-amine, with its unique chemical properties and wide-ranging applications, continues to be a focal point for scientific research. As advancements in synthetic methodologies and biological studies progress, this compound is poised to play an even more significant role in the development of innovative solutions across various industries.